Cas no 22031-57-8 (2-Propenenitrile,3-cyclohexyl-, (2E)-)

2-Propenenitrile,3-cyclohexyl-, (2E)- structure
22031-57-8 structure
Product Name:2-Propenenitrile,3-cyclohexyl-, (2E)-
CAS No:22031-57-8
MF:C9H13N
MW:135.206222295761
CID:278841
PubChem ID:5382612
Update Time:2025-04-19

2-Propenenitrile,3-cyclohexyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile,3-cyclohexyl-, (2E)-
    • Cyclohexaneacrylonitrile, (E)-
    • (E)-3-cyclohexyl-acrylic acid ethyl ester
    • (E)-3-cyclohexylacrylonitrile
    • (E)-3-cyclohexylprop-2-enenitrile
    • (E)-ethyl 3-cyclohexylacrylate
    • (E)-ethyl 3-cyclohexylprop-2-enoate
    • 2-trans-3-cyclohexylacrylonitrile
    • 3-cyclohexylacrylonitrile
    • ethyl (2E)-3-cyclohexylpropenoate
    • ethyl (E)-3-cyclohexyl-2-propenate
    • ethyl (E)-3-cyclohexylprop-2-enoate
    • Nsc244952
    • NSC-147131
    • SCHEMBL521913
    • VEBCSALPNMISTC-QPJJXVBHSA-N
    • NSC147131
    • 22031-57-8
    • Inchi: 1S/C9H13N/c10-8-4-7-9-5-2-1-3-6-9/h4,7,9H,1-3,5-6H2/b7-4+
    • InChI Key: VEBCSALPNMISTC-QPJJXVBHSA-N
    • SMILES: N#C/C=C/C1CCCCC1

Computed Properties

  • Exact Mass: 135.10489
  • Monoisotopic Mass: 135.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 3

Experimental Properties

  • Density: 0.996
  • Boiling Point: 230.3°Cat760mmHg
  • Flash Point: 92.9°C
  • Refractive Index: 1.551
  • PSA: 23.79
  • LogP: 2.64648
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